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Compound of Interest

Compound Name: Spiro[2.5]octan-6-ylmethanol

Cat. No.: B592091 Get Quote

Essential Safety and Handling Guide for
Spiro[2.5]octan-6-ylmethanol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Spiro[2.5]octan-6-ylmethanol
(CAS No. 849671-56-3). Adherence to these protocols is vital for ensuring a safe laboratory

environment.
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Property Value

CAS Number 849671-56-3

Molecular Formula C9H16O

Molecular Weight 140.23 g/mol

Physical Form Liquid[1]

Purity 97%[1]

Boiling Point 219.2 ± 8.0 °C at 760 mmHg[2]

Density 1.0 ± 0.1 g/cm³[2]

Flash Point 97.8 ± 8.6 °C[2]

Storage
Store at room temperature in a dry, sealed

container[1]

Hazard Identification and Personal Protective Equipment
(PPE)
Spiro[2.5]octan-6-ylmethanol is classified as a hazardous substance. The GHS hazard

statements indicate that it is harmful if swallowed (H302), causes skin irritation (H315), causes

serious eye irritation (H319), and may cause respiratory irritation (H335).[1]

Signal Word: Warning[1]

GHS Pictogram:

alt text

A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize

exposure.
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PPE Category Specification

Hand Protection

Impervious gloves (e.g., nitrile rubber) inspected

before use. Follow proper glove removal

technique to avoid skin contact.[3]

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin and Body Protection

Laboratory coat. Wear impervious clothing to

prevent skin contact. The type of protective

equipment must be selected according to the

concentration and amount of the dangerous

substance at the specific workplace.[3]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator may be

necessary.

Operational and Disposal Plans
I. Pre-Operational Phase: Preparation and Engineering Controls

Information Review: Before handling, all personnel must review the Safety Data Sheet (SDS)

for Spiro[2.5]octan-6-ylmethanol.

Fume Hood Verification: Ensure the chemical fume hood is operational and certified. All

handling of the liquid form of this chemical must be performed within a functioning fume hood

to minimize inhalation exposure.

PPE Assembly: Gather all required PPE as specified in the table above. Inspect each item

for integrity.

Spill Kit Readiness: Confirm that a chemical spill kit is readily accessible and stocked with

appropriate absorbent materials.

II. Operational Phase: Step-by-Step Handling Protocol
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Personal Protection: Don all required PPE before entering the designated handling area.

Chemical Transport: Transport the chemical in a sealed, properly labeled, and shatter-proof

secondary container.

Work Area Preparation: Within the fume hood, cover the work surface with absorbent,

disposable bench paper.

Chemical Dispensing:

Ground all equipment to prevent static discharge.

Use only non-sparking tools.[4]

Carefully dispense the required amount of Spiro[2.5]octan-6-ylmethanol. Avoid

splashing.

Post-Handling:

Securely close the primary container.

Wipe down the exterior of the container with a damp cloth to remove any external

contamination.

Clean all non-disposable equipment used during the process.

Dispose of all contaminated disposable materials (e.g., pipette tips, bench paper) in a

designated hazardous waste container.

III. Post-Operational Phase: Decontamination and Disposal

Work Area Decontamination: Wipe down the work surface within the fume hood with an

appropriate solvent and then soap and water.

PPE Removal: Remove PPE in the correct order to prevent cross-contamination (gloves first,

then lab coat, then eye protection). Do not touch the outside of contaminated gloves with

bare hands.
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Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Waste Disposal:

Collect all waste contaminated with Spiro[2.5]octan-6-ylmethanol in a clearly labeled,

sealed, and leak-proof hazardous waste container.

This includes excess chemical, contaminated absorbent materials, and disposable PPE.

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office, following all local, state, and federal regulations. Do not pour down

the drain.

IV. Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.[3]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[3]

Spill: Evacuate the area. Remove all sources of ignition. Ventilate the area. Wear appropriate

PPE. Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.[4]

Safe Handling Workflow
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal

4. Waste Management
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Caption: Workflow for the safe handling of Spiro[2.5]octan-6-ylmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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